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Compound of Interest

Compound Name: Sodium dithionite

Cat. No.: B7800708 Get Quote

This document provides essential safety and logistical information for the proper handling and

disposal of sodium dithionite (also known as sodium hydrosulfite) in a laboratory setting. The

following procedures are designed to mitigate risks, ensure safety, and comply with standard

chemical waste management practices. Adherence to these guidelines is critical for protecting

personnel and the environment.

Immediate Safety and Hazard Information
Sodium dithionite is a potent reducing agent that is highly reactive and requires careful

handling. It is a white to light-yellow crystalline solid with a distinct sulfurous odor. Although

stable when perfectly dry, it poses several significant hazards upon contact with air, moisture,

acids, and heat.

Core Hazards:

Spontaneous Combustion: The material is pyrophoric; it can self-heat on contact with moist

air or water, potentially leading to ignition.[1] This reaction is exothermic and can ignite

nearby combustible materials.[1][2]

Violent Decomposition: Anhydrous sodium dithionite decomposes when heated.

Decomposition begins above 90°C in the air and becomes rapid above 150°C in the absence

of air, producing toxic sulfur dioxide gas and other sulfur compounds.[3][4]
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Reaction with Water: Aqueous solutions are unstable and decompose to form sodium

thiosulfate and sodium bisulfite.[3][5] This decomposition is accelerated in acidic conditions.

[4][6]

Reaction with Acids: Contact with acids results in the rapid liberation of toxic sulfur dioxide

gas.[7][8]

Reactivity with Oxidizers: It may react violently or explosively with strong oxidizing agents

such as perchlorates, peroxides, and chlorites.[3]

Quantitative Safety Data
The following table summarizes key quantitative data regarding the decomposition and toxicity

of sodium dithionite.
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Parameter Value / Condition Source(s)

Thermal Decomposition

In Air

> 90°C (decomposes to

sodium sulfate and sulfur

dioxide)

[3][4]

In Absence of Air

> 150°C (decomposes to

sodium sulfite, sodium

thiosulfate, sulfur dioxide, and

sulfur)

[3][4]

Violent Decomposition 190°C [2][9]

Aqueous Decomposition

General Reaction
2 Na₂S₂O₄ + H₂O → Na₂S₂O₃

+ 2 NaHSO₃
[3][5]

pH for Increased Stability
pH 9.0 - 13.0 (slows

decomposition)
[7]

pH for Rapid Decomposition < 6.0 [6]

Toxicity Data

Oral LD₅₀ (rats) 2.5 g/kg [3]

Fish LC₅₀ (96 h) 62.3 mg/L [10]

Daphnia EC₅₀ (48 h) 98.31 mg/L [10]

Operational and Disposal Plans
These procedural, step-by-step plans provide direct guidance for managing sodium dithionite
waste.

Plan A: Disposal of Solid Waste and Spill Cleanup
This plan covers the disposal of expired solid sodium dithionite, contaminated personal

protective equipment (PPE), and materials used for spill cleanup.
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Step-by-Step Procedure:

Preparation: Ensure the work area is well-ventilated, preferably within a fume hood.

Eliminate all nearby ignition sources.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat,

chemical-resistant gloves (nitrile or neoprene), and safety goggles.

Containment: For spills, immediately evacuate the area and control access.

Collection:

Use only non-sparking tools made of plastic or brass.[8]

Carefully sweep the solid sodium dithionite or contaminated materials. Do NOT use

combustible materials like sawdust for absorption.[8][11]

Cover the spilled material with a dry, inert substance like sand, sodium carbonate, or earth

to minimize contact with air and moisture.

Packaging:

Place the collected mixture into a clean, dry, properly labeled container made of plastic or

other non-reactive material.

The container should be sealed for transport but not hermetically sealed to avoid pressure

buildup in case of slow decomposition. A loosely covered container is recommended for

temporary storage.[11]

Final Disposal: The sealed container must be treated as hazardous waste. Arrange for

pickup and disposal through your institution's Environmental Health & Safety (EH&S) office

or a licensed chemical waste contractor.[12] Do not mix with other waste streams.

Plan B: Aqueous Neutralization of Small Quantities
This protocol details the chemical neutralization of small residual amounts of sodium
dithionite. This procedure should only be performed by personnel experienced with handling

reactive chemicals in a controlled laboratory environment.
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Methodology:

This method involves two main stages: (1) controlled decomposition in an alkaline solution,

followed by (2) oxidation to non-reactive sulfate compounds.

Step-by-Step Procedure:

Preparation:

Perform all steps inside a certified chemical fume hood.

Prepare an ice bath for cooling the reaction vessel.

Have a Class D fire extinguisher (for combustible metals) or dry sand readily available.

Prepare a Neutralizing Solution:

In a large beaker (at least 10 times the volume of the waste to be treated), prepare a cold

1 M solution of sodium carbonate (Na₂CO₃) or a 5% sodium hydroxide (NaOH) solution.

The alkaline conditions help to control the initial decomposition rate.[7]

Place the beaker in the ice bath and add a magnetic stir bar. Begin stirring.

Controlled Decomposition:

Very slowly, and in small portions, add the sodium dithionite waste to the center of the

vortex of the stirring alkaline solution.

Monitor the temperature of the solution. If it rises by more than 10°C, pause the addition

until it cools. The reaction is exothermic.

Oxidation to Sulfate:

Once all the sodium dithionite has been added and dissolved, continue stirring for at

least one hour to ensure complete initial decomposition.

Slowly add a 3% solution of hydrogen peroxide (H₂O₂) or a 5% sodium hypochlorite

(bleach) solution dropwise to the mixture. This will oxidize the sulfite and thiosulfate
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species to inert sodium sulfate. Caution: This step is also exothermic. Add the oxidant

slowly and monitor the temperature carefully.

Continue adding the oxidant until a slight excess is present. This can be verified using

peroxide test strips.

Final pH Adjustment and Disposal:

Allow the solution to cool to room temperature.

Neutralize the solution to a pH between 6.0 and 8.0 by slowly adding a suitable acid (e.g.,

1 M hydrochloric acid).

Once neutralized, the solution can typically be disposed of down the drain with copious

amounts of running water, in accordance with local regulations. Always confirm your

institution's specific policies for aqueous waste disposal.

Visualizations
Disposal Workflow
The following diagram illustrates the step-by-step workflow for the aqueous neutralization of

sodium dithionite waste.
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Start: Small Quantity of
Sodium Dithionite Waste
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(e.g., 1M Na2CO3)

Step 3: SLOWLY Add Waste
to Alkaline Solution

(Monitor Temperature)

Step 4: Allow for Complete
Initial Decomposition

(Stir for >1 hour)

Step 5: SLOWLY Add Oxidant
(e.g., H2O2)

(Monitor Temperature)

Step 6: Cool and Neutralize
Solution to pH 6-8

Step 7: Dispose According to
Local Regulations

End: Waste Neutralized

Click to download full resolution via product page

Caption: Workflow for the safe aqueous neutralization of sodium dithionite.
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Hazard and Decomposition Pathways
This diagram illustrates the key triggers for sodium dithionite decomposition and the

associated hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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